Cas no 2098082-83-6 (1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product name: 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098082-83-6
• MF: C₈H₄F₃N₃
• MW: 199.132671356201
• CID: 5046267

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• 1-prop-2-ynyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
• 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C8H4F3N3/c1-2-3-14-5-6(4-12)7(13-14)8(9,10)11/h1,5H,3H2
• InChI Key： LKOADUFUIRJLMM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN(CC#C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 305
• Topological Polar Surface Area: 41.6
• XLogP3: 1.1

Additional information on 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

Comprehensive Overview of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 2098082-83-6)

The compound 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile, identified by its CAS number 2098082-83-6, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique combination of a pyrazole core, a trifluoromethyl group, and a propynyl side chain, making it a versatile building block for the synthesis of more complex structures. Its nitrile functionality further enhances its reactivity, enabling it to participate in a wide range of chemical transformations.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability, which are critical properties in drug discovery. The 1H-pyrazole scaffold, in particular, is a privileged structure in pharmaceuticals, often found in molecules with anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a propynyl group introduces additional functionality, allowing for further derivatization via click chemistry, a technique widely used in bioconjugation and material science.

The CAS No. 2098082-83-6 compound is also of interest in the development of agrochemicals, where the trifluoromethyl group is known to improve the efficacy of pesticides and herbicides. Researchers are exploring its potential as a key intermediate in the synthesis of next-generation crop protection agents, addressing the growing need for sustainable and environmentally friendly solutions in agriculture. This aligns with the global trend toward green chemistry and reduced environmental impact.

From a synthetic perspective, the nitrile group in 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile offers a convenient handle for further functionalization. It can be hydrolyzed to carboxylic acids, reduced to amines, or converted into tetrazoles, which are valuable motifs in drug design. The propynyl moiety also enables participation in metal-catalyzed coupling reactions, such as the Sonogashira reaction, expanding the toolkit available to chemists for constructing complex molecular architectures.

Given the increasing interest in fluorinated compounds and heterocyclic chemistry, this compound is likely to remain a focal point in research. Its versatility and potential applications in pharmaceuticals, agrochemicals, and material science make it a valuable asset for chemists and researchers. As the scientific community continues to explore its properties and derivatives, CAS No. 2098082-83-6 is poised to play a pivotal role in advancing innovation across multiple disciplines.